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Compound of Interest

Compound Name: 3-Hydroxy-5-methylbenzoic acid

Cat. No.: B031078

A Technical Guide to the Physical Properties of 3-
Hydroxy-5-methylbenzoic Acid

This technical guide provides an in-depth overview of the key physical properties of 3-
Hydroxy-5-methylbenzoic acid, with a specific focus on its melting and boiling points. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Physical and Chemical Properties

3-Hydroxy-5-methylbenzoic acid, also known as 3,5-cresotic acid, is a white to light brown
solid.[1][2] It is a derivative of benzoic acid and is used as a reactant in the synthesis of various
chemical compounds, including thrombin inhibitors for treating coagulation disorders.[1]

Quantitative Data Summary

The physical properties of 3-Hydroxy-5-methylbenzoic acid are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b031078?utm_src=pdf-interest
https://www.benchchem.com/product/b031078?utm_src=pdf-body
https://www.benchchem.com/product/b031078?utm_src=pdf-body
https://www.benchchem.com/product/b031078?utm_src=pdf-body
https://www.benchchem.com/product/b031078?utm_src=pdf-body
https://www.benchchem.com/product/b031078?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010373.htm
https://www.chemicalbook.com/synthesis/3-hydroxy-5-methyl-benzoic-acid.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010373.htm
https://www.benchchem.com/product/b031078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Melting Point 202-203 °C [1112]
(literature value: 207-208 °C) [1][2]

Boiling Point 351 °C at 760 mmHg [3]
Molecular Weight 152.15 g/mol [4]

Density 1.304 g/cm3 [3]

Flash Point 180.3 °C [3]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting and

boiling points of organic compounds like 3-Hydroxy-5-methylbenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline compounds, this transition occurs over a narrow temperature range. The

capillary tube method is a common and reliable technique for determining the melting point.

Protocol:

Sample Preparation: A small amount of the dry, powdered 3-Hydroxy-5-methylbenzoic acid

is packed into a thin-walled capillary tube, sealed at one end, to a height of about 2-3 mm.[5]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g., an

oil bath or a melting point apparatus).[6]

o Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per

minute as the melting point is approached.[5]

o Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.
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Diagram 1: Workflow for Melting Point Determination.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For pure compounds, the boiling point is a characteristic physical property.

Protocol:

e Sample Preparation: A small volume (a few mL) of the substance is placed in a test tube or a
small flask, along with a boiling chip to ensure smooth boiling.

o Apparatus Setup: A thermometer is positioned in the test tube so that the top of the bulb is
level with the side arm of the distillation apparatus, ensuring it measures the temperature of
the vapor as it passes into the condenser. The test tube is placed in a heating bath.

» Heating: The heating bath is heated gently.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature will stabilize at the boiling point of the substance. This stable temperature is
recorded as the boiling point. It is crucial to note the atmospheric pressure at the time of the
measurement, as the boiling point is pressure-dependent.
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Diagram 2: Experimental Setup for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b031078?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010373.htm
https://www.chemicalbook.com/synthesis/3-hydroxy-5-methyl-benzoic-acid.htm
http://www.chemical-suppliers.eu/enp/hydroxy-methylbenzoic-acid-PX343292
http://www.chemical-suppliers.eu/enp/hydroxy-methylbenzoic-acid-PX343292
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-5-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-5-methylbenzoic-acid
https://community.wvu.edu/~josbour1/Labs/Melting%20Points%202015.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b031078#physical-properties-like-melting-and-boiling-point-of-3-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/product/b031078#physical-properties-like-melting-and-boiling-point-of-3-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/product/b031078#physical-properties-like-melting-and-boiling-point-of-3-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/product/b031078#physical-properties-like-melting-and-boiling-point-of-3-hydroxy-5-methylbenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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